Cas no 863511-80-2 (3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 863511-80-2
• MF: C₁₉H₂₀N₂O₄S₂
• MW: 404.503102302551
• CID: 6369900
• PubChem ID: 7119055
• Update Time: 2025-07-20

3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide
• 3,4-dimethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzene-1-sulfonamide
• SR-01000138891-1
• F0685-0109
• 3,4-dimethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• 863511-80-2
• AKOS024596761
• SR-01000138891
• 3,4-dimethoxy-N-(2-(2-phenylthiazol-4-yl)ethyl)benzenesulfonamide
• Benzenesulfonamide, 3,4-dimethoxy-N-[2-(2-phenyl-4-thiazolyl)ethyl]-

• Inchi： 1S/C19H20N2O4S2/c1-24-17-9-8-16(12-18(17)25-2)27(22,23)20-11-10-15-13-26-19(21-15)14-6-4-3-5-7-14/h3-9,12-13,20H,10-11H2,1-2H3
• InChI Key： LAMPBDMYTBDHHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCCC1=CSC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 404.08644947g/mol
• Monoisotopic Mass: 404.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 595.1±60.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide (CAS No. 863511-80-2)

3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide (CAS No. 863511-80-2) is a sulfonamide derivative with a unique molecular structure combining a thiazole ring and a dimethoxybenzene moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and thiazole functional groups makes it a promising candidate for targeting various biological pathways, particularly those involving enzyme inhibition and receptor modulation.

Recent studies have highlighted the growing interest in sulfonamide-based compounds for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide structure is particularly intriguing due to its potential to interact with kinase enzymes, which are critical in cellular signaling and disease progression. Researchers are actively exploring its role in targeted therapy, especially in the context of cancer treatment and neurodegenerative diseases, where kinase modulation is a key therapeutic strategy.

The compound's CAS No. 863511-80-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern drug development. Its synthesis involves multi-step organic reactions, including the formation of the thiazole ring and subsequent sulfonamide coupling. The dimethoxybenzene moiety contributes to its lipophilicity, which may enhance its ability to cross cell membranes and improve bioavailability. These characteristics make it a valuable scaffold for designing novel therapeutics with improved efficacy and reduced side effects.

In the context of AI-driven drug discovery, 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide has been identified as a potential hit in virtual screening campaigns. Machine learning models predict its high binding affinity for certain protein targets, aligning with the current trend of computational chemistry accelerating drug development. This aligns with the increasing demand for precision medicine and personalized treatment options, where compounds like this could play a pivotal role.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Modifications to the phenyl-thiazole or sulfonamide groups could yield derivatives with enhanced selectivity or potency. Such efforts are crucial for addressing challenges like drug resistance and improving therapeutic outcomes. The compound's molecular weight and logP values also make it a candidate for oral drug formulations, a key consideration in modern pharmaceutical design.

Environmental and sustainability concerns in chemical synthesis have also driven interest in greener approaches to producing 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with the broader shift toward green chemistry in the pharmaceutical industry, a topic of high relevance in both scientific and public discourse.

In summary, 3,4-dimethoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide (CAS No. 863511-80-2) represents a versatile and promising compound in medicinal chemistry. Its unique structure, potential therapeutic applications, and relevance to cutting-edge research trends like AI-driven drug discovery and green synthesis make it a subject of ongoing investigation. As the scientific community continues to explore its properties and derivatives, this compound may contribute significantly to advancing drug development and addressing unmet medical needs.